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Compound of Interest

Compound Name: 3-Chloro-5-ethylbenzoic acid

Cat. No.: B13626869

Get Quote

Technical Monograph: 3-Chloro-5-ethylbenzoic
Acid
Optimizing Lipophilic Scaffolds in Drug Discovery
Executive Summary
3-Chloro-5-ethylbenzoic acid (CAS: 1261594-73-3) is a meta-disubstituted benzoic acid

derivative utilized primarily as a fragment in drug discovery. Its structural significance lies in the

3,5-substitution pattern, which allows researchers to probe hydrophobic pockets in enzyme

active sites while maintaining a rigid aromatic core. The combination of a halogen (chlorine)

and a short alkyl chain (ethyl) provides a unique balance of electronic modulation and steric

bulk, making it a valuable bioisostere for more common 3,5-dichlorobenzoic acid or 3,5-

dimethylbenzoic acid moieties.

Chemical Identity & Identifiers
Precise identification is critical as positional isomers (e.g., 2-chloro-5-ethyl or 3-chloro-4-ethyl)

possess drastically different reactivities and biological profiles.
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Identifier Value

CAS Number 1261594-73-3

IUPAC Name 3-Chloro-5-ethylbenzoic acid

PubChem CID 69946071

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

SMILES CCC1=CC(=CC(=C1)Cl)C(=O)O

InChI Key MFUNAASCQALZQV-UHFFFAOYSA-N

MDL Number MFCD18410967

Structural Analysis & Physicochemical Properties
The compound features a meta-meta relationship between the substituents. This geometry is

thermodynamically stable and prevents the steric clash often seen in ortho-substituted analogs,

preserving the planarity of the carboxyl group for hydrogen bonding.

Key Physicochemical Parameters
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Property
Value
(Experimental/Predicted)

Significance in Drug
Design

LogP (Octanol/Water) ~2.9 (Predicted)

Indicates moderate

lipophilicity; suitable for CNS

penetration or hydrophobic

pocket binding.

pKa (Acid) ~3.8 (Predicted)

Slightly more acidic than

benzoic acid (4.20) due to the

inductive electron-withdrawing

effect of the meta-chlorine

atom.

H-Bond Donors 1 (COOH)
Critical for receptor interaction

(e.g., salt bridge formation).

H-Bond Acceptors 2 (COOH)
Interaction with backbone

amides in proteins.

Rotatable Bonds 2 (Ethyl group, Carboxyl)
Low flexibility reduces entropic

penalty upon binding.

Synthetic Pathways
For research-scale acquisition (grams to kilograms), two primary methodologies are employed.

The choice depends on the availability of precursors and the required purity profile.

Method A: Palladium-Catalyzed Cross-Coupling (Suzuki-
Miyaura)
This is the preferred route for medicinal chemistry applications due to its high regioselectivity,

avoiding the formation of inseparable isomers.

Precursor: 3-Bromo-5-chlorobenzoic acid (commercially available).

Reagents: Ethylboronic acid, Pd(dppf)Cl₂, K₂CO₃.

Solvent System: 1,4-Dioxane / Water (4:1).
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Mechanism: The oxidative addition of the Pd catalyst occurs preferentially at the C-Br bond

(weaker than C-Cl), allowing selective installation of the ethyl group while retaining the

chlorine atom.

Method B: The Sandmeyer Sequence (Industrial)
Used for bulk manufacturing where cost is a driver over step-count.

Nitration: Nitration of 3-ethylbenzoic acid (Note: This yields a mixture of isomers; purification

is required).

Reduction: Hydrogenation (H₂/Pd-C) to 3-amino-5-ethylbenzoic acid.

Sandmeyer Reaction: Diazotization (NaNO₂/HCl) followed by substitution with CuCl.

Visualizing the Synthetic Logic
The following diagram illustrates the decision matrix for synthesis, highlighting the selectivity of

the Suzuki route.

Target: 3-Chloro-5-ethylbenzoic acid

Route A: Suzuki Coupling
(High Selectivity)

Preferred for R&D

Route B: Sandmeyer
(Lower Cost, Multi-step)Preferred for Bulk

3-Bromo-5-chlorobenzoic acid

3-Ethylbenzoic acid

Pd(dppf)Cl2, EtB(OH)2
Selective C-Br activation

Nitration (Isomer Mix)

Yield >85%
Reduction to Amine

Purification req.

Diazotization + CuCl

Click to download full resolution via product page

Figure 1: Synthetic workflow comparison. Route A is recommended for laboratory synthesis to

ensure isomeric purity.

Applications in Drug Discovery
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The 3-chloro-5-ethylphenyl moiety is often employed as a "privileged structure" in Fragment-

Based Drug Discovery (FBDD).

Metabolic Stability Enhancement
Chlorine Blockade: The chlorine atom at the C3 position blocks metabolic oxidation

(hydroxylation) that might otherwise occur on the ring.

Ethyl Sterics: The ethyl group provides enough steric bulk to hinder approach by CYP450

enzymes without being as lipophilic as a tert-butyl group.

Scaffold Hopping & Bioisosterism
Researchers use this scaffold to replace:

3,5-Dichlorobenzoic acid: To increase solubility (slightly) and introduce asymmetry.

3-Methyl-5-chlorobenzoic acid: To probe the depth of a hydrophobic pocket (Ethyl > Methyl).

Safety & Handling Protocols
While specific toxicological data for this isomer is limited, it should be handled according to

protocols for halogenated benzoic acids.

GHS Classification:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Handling: Use in a fume hood. Avoid dust formation.

Storage: Store at 2-8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent

slow oxidation or hydrolysis over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-5-methylbenzoic acid | C8H7ClO2 | CID 13632632 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-Chloro-4-ethylbenzoic acid | C9H9ClO2 | CID 12465044 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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